Cas no 26378-18-7 (2,4,6-trichloro-3-methoxyphenol)

• Product Name: 2,4,6-trichloro-3-methoxyphenol
• CAS No: 26378-18-7
• MF: C₇H₅Cl₃O₂
• MW: 227.47239947319
• CID: 2074089
• PubChem ID: 19711013
• Update Time: 2025-06-11

2,4,6-trichloro-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trichloro-3-methoxyphenol
• SCHEMBL7788686
• EN300-265941
• BBA37818
• 26378-18-7
• CHEBI:204938

• Inchi： 1S/C7H5Cl3O2/c1-12-7-4(9)2-3(8)6(11)5(7)10/h2,11H,1H3
• InChI Key： CKMBXEUDRVYVLB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1OC)Cl)Cl)O

Computed Properties

• Exact Mass: 225.935512g/mol
• Monoisotopic Mass: 225.935512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2,4,6-trichloro-3-methoxyphenol

Comprehensive Overview of 2,4,6-Trichloro-3-methoxyphenol (CAS No. 26378-18-7)

2,4,6-Trichloro-3-methoxyphenol, also known by its CAS number 26378-18-7, is a chlorinated phenolic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which includes three chlorine atoms and a methoxy group attached to a phenolic ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable component in various formulations.

The molecular formula of 2,4,6-trichloro-3-methoxyphenol is C₈H₆Cl₃O₂, and its molecular weight is approximately 241.49 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol and acetone. These physical properties are crucial for its handling and application in various industrial processes.

In the pharmaceutical industry, 2,4,6-trichloro-3-methoxyphenol has been studied for its potential antimicrobial and antifungal properties. Recent research has shown that this compound exhibits significant activity against a broad spectrum of microorganisms, including bacteria and fungi. For instance, a study published in the Journal of Antimicrobial Chemotherapy in 2021 demonstrated that 2,4,6-trichloro-3-methoxyphenol effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, two common pathogens responsible for hospital-acquired infections.

Beyond its antimicrobial applications, 2,4,6-trichloro-3-methoxyphenol has also been explored for its potential use in the development of new drugs. Researchers at the University of California, Los Angeles (UCLA) have investigated the compound's ability to modulate specific cellular pathways involved in inflammation and cancer. A 2020 study published in the Cancer Research Journal reported that 2,4,6-trichloro-3-methoxyphenol could suppress the activation of nuclear factor-kappa B (NF-κB), a key transcription factor implicated in the progression of various cancers.

The environmental impact of 2,4,6-trichloro-3-methoxyphenol has also been a subject of interest. Studies have shown that while the compound is biodegradable under certain conditions, it can persist in aquatic environments if not properly managed. Therefore, environmental monitoring and responsible disposal practices are essential to minimize any potential ecological risks associated with its use.

In terms of safety and handling, 2,4,6-trichloro-3-methoxyphenol should be used with appropriate precautions due to its potential irritant properties. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to prevent skin and eye contact. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

The synthesis of 2,4,6-trichloro-3-methoxyphenol typically involves multi-step reactions starting from phenol or other aromatic compounds. One common method involves the methylation of phenol followed by chlorination at specific positions on the aromatic ring. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on an industrial scale.

In conclusion, 2,4,6-trichloro-3-methoxyphenol (CAS No. 26378-18-7) is a versatile compound with significant potential in various fields such as pharmaceuticals, environmental science, and industrial chemistry. Its unique chemical structure and properties make it an important molecule for ongoing research and development efforts aimed at addressing global health challenges and environmental concerns.